Cas no 1060212-02-3 (1-methanesulfonyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperidine-3-carboxamide)

• Product Name: 1-methanesulfonyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperidine-3-carboxamide
• CAS No: 1060212-02-3
• MF: C₁₅H₁₉N₃O₅S₃
• MW: 417.523459672928
• CID: 6147398
• PubChem ID: 43043784
• Update Time: 2025-10-10

1-methanesulfonyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperidine-3-carboxamide
• 1-(methylsulfonyl)-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)piperidine-3-carboxamide
• 1060212-02-3
• AKOS024499966
• VU0637015-1
• F5140-0085
• 1-methylsulfonyl-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)piperidine-3-carboxamide

• Inchi： 1S/C15H19N3O5S3/c1-25(20,21)11-5-6-12-13(8-11)24-15(16-12)17-14(19)10-4-3-7-18(9-10)26(2,22)23/h5-6,8,10H,3-4,7,9H2,1-2H3,(H,16,17,19)
• InChI Key： DQJXKSCYDINLLV-UHFFFAOYSA-N
• SMILES： S(C)(N1CCCC(C(NC2=NC3C=CC(=CC=3S2)S(C)(=O)=O)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 417.04868424g/mol
• Monoisotopic Mass: 417.04868424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 159Ų

Additional information on 1-methanesulfonyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperidine-3-carboxamide

Compound CAS No. 1060212-02-3: 1-Methanesulfonyl-N-(6-Methanesulfonyl-1,3-Benzothiazol-2-Yl)Piperidine-3-Carboxamide

The compound with CAS No. 1060212-02-3, known as 1-methanesulfonyl-N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)piperidine-3-carboxamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a piperidine ring substituted with a methanesulfonyl group and a benzothiazole moiety. The presence of these functional groups makes it a versatile molecule for exploring novel chemical reactions and drug design.

Recent studies have highlighted the importance of sulfonamide groups in drug development due to their ability to enhance bioavailability and stability. The methanesulfonyl groups in this compound are particularly interesting as they can act as bioisosteres, providing structural diversity while maintaining pharmacokinetic properties. Additionally, the benzothiazole ring is known for its aromatic stability and potential for hydrogen bonding, which are critical for molecular interactions in biological systems.

One of the most promising applications of this compound lies in its potential as a template for drug design. Researchers have been exploring the use of such molecules in targeting specific enzymes and receptors. For instance, the piperidine ring can serve as a scaffold for modifying pharmacophores, enabling the creation of molecules with tailored biological activities. Recent advancements in computational chemistry have allowed scientists to predict the binding affinities of such compounds to target proteins, facilitating rapid drug discovery.

Another area of interest is the synthesis of this compound. The construction of such a complex molecule requires a multi-step synthesis approach, often involving coupling reactions and protecting group strategies. The use of mild reaction conditions and efficient catalysts has been emphasized in recent research to ensure high yields and purity. For example, the formation of the sulfonamide bond between the piperidine and benzothiazole moieties can be achieved through nucleophilic substitution or coupling reactions under controlled conditions.

The structural complexity of this compound also makes it an attractive candidate for studying intermolecular interactions. The combination of polar and non-polar groups creates a unique balance between hydrophilicity and lipophilicity, which is essential for drug-like properties. Researchers have been investigating how these properties influence the compound's solubility, permeability, and bioavailability, providing valuable insights for optimizing drug candidates.

In conclusion, the compound with CAS No. 1060212-02-3 represents a significant advancement in organic chemistry due to its intricate structure and diverse functional groups. Its potential applications span across drug discovery, material science, and synthetic chemistry. As research continues to uncover new possibilities for this molecule, it is poised to play a pivotal role in advancing scientific knowledge and technological innovations.